Cas no 1935274-26-2 (5-Bromo-4-fluorothiophene-2-carboxylic acid)

• Product Name: 5-Bromo-4-fluorothiophene-2-carboxylic acid
• CAS No: 1935274-26-2
• MF: C₅H₂BrFO₂S
• MW: 225.035583019257
• CID: 4817292
• Update Time: 2026-02-27

5-Bromo-4-fluorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluorothiophene-2-carboxylic acid

• Inchi： 1S/C5H2BrFO2S/c6-4-2(7)1-3(10-4)5(8)9/h1H,(H,8,9)
• InChI Key： KXRQRWLQYKITCN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)S1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5

Additional information on 5-Bromo-4-fluorothiophene-2-carboxylic acid

Introduction to 5-Bromo-4-fluorothiophene-2-carboxylic acid (CAS No. 1935274-26-2)

5-Bromo-4-fluorothiophene-2-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, identified by the chemical identifier CAS No. 1935274-26-2, belongs to the thiophene family, which is well-documented for its broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The thiophene core of 5-Bromo-4-fluorothiophene-2-carboxylic acid is a key feature that contributes to its utility in medicinal chemistry. Thiophenes are known for their stability and ability to form stable complexes with biological targets, which makes them ideal for drug development. The carboxylic acid functional group at the 2-position provides a site for further derivatization, allowing chemists to modify the compound into more complex molecules with tailored biological properties.

Recent advancements in the synthesis and application of 5-Bromo-4-fluorothiophene-2-carboxylic acid have highlighted its potential in the development of novel therapeutic agents. Researchers have been exploring its role in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine and fluorine substituents are particularly important in this context, as they can influence the binding affinity and selectivity of the resulting compounds.

In addition to its pharmaceutical applications, 5-Bromo-4-fluorothiophene-2-carboxylic acid has shown promise in the agrochemical sector. Its structural motifs are similar to those found in many herbicides and fungicides, suggesting that it could be a precursor for developing new crop protection agents. The ability to introduce diverse functional groups into the thiophene ring allows for the creation of compounds with specific modes of action against pests and pathogens.

The synthesis of 5-Bromo-4-fluorothiophene-2-carboxylic acid typically involves multi-step organic reactions, starting from commercially available precursors such as thiophene derivatives. The introduction of the bromine and fluorine atoms is often achieved through halogenation reactions, which can be performed under controlled conditions to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance the efficiency of these processes.

One of the most compelling aspects of 5-Bromo-4-fluorothiophene-2-carboxylic acid is its role as a building block for more complex molecules. In drug discovery pipelines, intermediates like this compound are often used to construct libraries of candidate drugs that can be screened for biological activity. The structural diversity provided by the thiophene core and the presence of multiple functional handles make it an attractive scaffold for medicinal chemists.

Recent studies have also explored the pharmacokinetic properties of derivatives of 5-Bromo-4-fluorothiophene-2-carboxylic acid. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical for their development into viable drugs. Computational modeling and experimental techniques have been used to predict and verify these properties, ensuring that promising candidates progress efficiently through preclinical testing.

The future prospects for 5-Bromo-4-fluorothiophene-2-carboxylic acid are bright, with ongoing research focused on expanding its applications in both pharmaceuticals and agrochemicals. Innovations in synthetic methodologies continue to emerge, offering new ways to access this versatile intermediate. As our understanding of biological systems grows, so too does the potential for 5-Bromo-4-fluorothiophene-2-carboxylic acid to contribute to next-generation therapeutics.

In conclusion, 5-Bromo-4-fluorothiophene-2-carboxylic acid (CAS No. 1935274-26-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike, driving innovation in drug discovery and crop protection strategies.